Diethyl 2,3-difluorofumarate

Core Science & Biosynthesis

Advanced Technical Guide on Diethyl 2,3-Difluorofumarate: Physicochemical Properties, Synthesis, and Applications

Executive Summary

Diethyl 2,3-difluorofumarate (CAS: 7589-41-5) is a highly specialized fluorinated building block utilized in advanced organic synthesis and pharmaceutical development. Characterized by its electron-deficient difluorinated double bond, it serves as a powerful Michael acceptor and dienophile. This whitepaper provides a rigorous analysis of its physicochemical properties, mechanistic reactivity, self-validating synthesis protocols, and metabolic pathways, designed for senior researchers and drug development professionals.

Physicochemical Profiling

Understanding the baseline metrics of diethyl 2,3-difluorofumarate is critical for predicting its behavior in both synthetic workflows and biological environments. The symmetric trans (E-isomer) configuration minimizes steric hindrance and dipole-dipole repulsion between the ester and fluorine groups, making it the thermodynamically favored state compared to its cis (maleate) counterpart.

Table 1: Quantitative Chemical and Physical Properties

Property	Value
Chemical Name	Diethyl 2,3-difluorofumarate
IUPAC Name	Diethyl (E)-2,3-difluorobut-2-enedioate
CAS Registry Number	7589-41-5
Molecular Formula	C8H10F2O4
Molecular Weight	208.16 g/mol
Topological Polar Surface Area	52.6 Ų

| SMILES | CCOC(=O)/C(=C(\C(=O)OCC)/F)/F |

Data sourced from the 1[1].

Mechanistic Chemistry & Reactivity

The Reformatsky Self-Condensation Pathway

In organometallic synthesis, diethyl 2,3-difluorofumarate is famously encountered as a substantial by-product during the Reformatsky-type aldol reaction of dibromofluoroacetate with carbonyl compounds[2].

The Causality of By-Product Formation: When zinc is used to generate the enolate of ethyl dibromofluoroacetate without a coordinating Lewis acid, the enolate fails to cleanly attack the target aldehyde. Instead, the highly reactive intermediate undergoes rapid self-condensation and subsequent elimination, yielding a mixture of diethyl difluorofumarate and difluoromaleate. To prevent this and drive cross-coupling, the addition of diethylaluminium chloride (Et₂AlCl) is essential. The Lewis acid tightly coordinates the aldehyde, increasing its electrophilicity and directing the zinc enolate toward the desired cross-coupling rather than self-reaction, as detailed in 2[2].

Targeted Synthesis via Difluoromaleic Anhydride

For targeted production, synthesizing the ester from 3[3] is the most reliable approach. The protocol below is designed as a self-validating system.

Figure 1: Synthesis workflow of diethyl 2,3-difluorofumarate via esterification and isomerization.

Step-by-Step Protocol: Esterification and Isomerization

• Step 1: Ring Opening and Monoesterification Dissolve 1.0 eq of difluoromaleic anhydride in anhydrous absolute ethanol (10 volumes) under an inert argon atmosphere. Add a catalytic amount of concentrated H₂SO₄ (0.05 eq) dropwise at 0 °C. Causality: The low temperature prevents premature decarboxylation or side reactions of the highly electrophilic fluorinated species.

• Step 2: Diesterification Heat the reaction mixture to reflux (78 °C) for 12 hours. Use a Dean-Stark trap filled with molecular sieves to remove water, driving the equilibrium toward the diester. Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the highly polar monoester validates the completion of the Fischer esterification.

• Step 3: Radical Isomerization to the E-Isomer The crude product is predominantly diethyl 2,3-difluoromaleate (the cis-isomer). To isomerize, dissolve the crude in dichloromethane. Add 0.01 eq of elemental iodine (I₂) and irradiate with a UV lamp (365 nm) for 4 hours at room temperature. Causality: UV irradiation cleaves I₂ into iodine radicals, which reversibly add to the double bond, allowing free rotation. The molecule naturally relaxes into the sterically and electronically less hindered trans configuration (fumarate).

• Step 4: Analytical Validation Quench with saturated aqueous sodium thiosulfate, extract, dry, and concentrate. Perform ¹⁹F NMR (CDCl₃). The trans-fluorines in diethyl 2,3-difluorofumarate will present a distinct singlet shifted upfield compared to the cis-isomer, validating the geometric purity of the final product.

Metabolic Stability & Defluorination Pathways

In drug development, incorporating a -CF=CF- motif is often used as a rigid, metabolically stable bioisostere for amide bonds. However, researchers must account for specific enzymatic vulnerabilities.

Once incorporated into biological systems, fluorinated fumarates are subject to enzymatic processing by promiscuous enzymes. As highlighted in studies on 4[4], enzymes such as fumarase can recognize and hydrate difluorofumarate[5].

Figure 2: Metabolic hydrolysis and subsequent fumarase-mediated defluorination pathway.

Mechanistic Breakdown of Defluorination:

• Hydrolysis: Non-specific in vivo esterases rapidly cleave the diethyl groups, releasing ethanol and exposing the free 2,3-difluorofumaric acid.

• Hydration: Fumarase catalyzes the addition of water across the difluorinated double bond.

• Elimination: The resulting fluorohydrin intermediate is highly unstable. It spontaneously eliminates hydrogen fluoride (HF) to form oxaloacetate derivatives. This C-F bond cleavage is a critical toxicological consideration, as the release of free fluoride ions can induce localized toxicity or off-target effects[4].

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Navigating the Spectral Landscape: A Technical Guide to the ¹⁹F and ¹H NMR of Diethyl 2,3-Difluorofumarate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in the structural elucidation of organofluorine compounds, a class of molecules with escalating importance in pharmaceuticals, agrochemicals, and materials science. This guide provides an in-depth technical analysis of the ¹⁹F and ¹H NMR characteristics of diethyl 2,3-difluorofumarate. Moving beyond a simple data sheet, this document delves into the theoretical underpinnings and practical considerations for acquiring and interpreting high-quality NMR spectra of this compound. We will explore the principles governing chemical shifts and coupling constants in fluorinated systems, offer a detailed experimental protocol, and present predicted spectral data based on established principles. This guide is intended to serve as a comprehensive resource for researchers, enabling them to leverage NMR spectroscopy for the unambiguous characterization of diethyl 2,3-difluorofumarate and related fluorinated molecules.

Introduction: The Significance of Fluorine in Modern Chemistry and the Role of NMR

The strategic incorporation of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. This "fluorine effect" is a cornerstone of modern drug design, leading to enhanced metabolic stability, increased binding affinity, and improved bioavailability. Consequently, the precise and unambiguous structural characterization of fluorinated compounds is of paramount importance.

Among the arsenal of analytical techniques, ¹⁹F NMR spectroscopy stands out for its high sensitivity and wide chemical shift range, making it an exceptionally powerful tool for probing the local electronic environment of fluorine nuclei.[1] The ¹⁹F nucleus possesses a spin of 1/2 and is 100% naturally abundant, ensuring strong NMR signals.[1] Coupled with ¹H NMR, it provides a comprehensive picture of the molecular architecture. Diethyl 2,3-difluorofumarate, an unsaturated diester, presents an interesting case study for examining the interplay of electronic effects and stereochemistry on NMR parameters.

Theoretical Framework: Understanding the ¹⁹F and ¹H NMR Spectra of Diethyl 2,3-Difluorofumarate

The interpretation of the NMR spectra of diethyl 2,3-difluorofumarate is governed by the principles of chemical shift and spin-spin coupling.

Chemical Shifts: Probing the Electronic Environment

The chemical shift (δ) of a nucleus is a measure of its electronic environment. In ¹⁹F NMR, the chemical shift is particularly sensitive to the paramagnetic contribution to shielding, resulting in a much larger spectral dispersion (over 800 ppm) compared to ¹H NMR.[2] This wide range allows for the clear resolution of signals from non-equivalent fluorine atoms.

For diethyl 2,3-difluorofumarate, the two fluorine atoms are chemically and magnetically equivalent due to the molecule's C2 symmetry axis. Therefore, a single resonance is expected in the ¹⁹F NMR spectrum. The chemical shift of these fluorine atoms will be influenced by several factors:

• Hybridization: The fluorine atoms are attached to sp²-hybridized carbons, which generally leads to a downfield shift compared to fluorine on sp³-hybridized carbons.[3]

• Inductive and Resonance Effects: The electron-withdrawing nature of the two ester groups will deshield the fluorine nuclei, causing a further downfield shift. This effect is transmitted through the double bond.

• Solvent Effects: The choice of solvent can significantly impact the ¹⁹F chemical shift, with potential variations of several parts per million (ppm).[3][4] Therefore, consistency in the choice of solvent is crucial for comparing data.

The protons of the ethyl groups will exhibit characteristic chemical shifts in the ¹H NMR spectrum. The methylene protons (-OCH₂CH₃) will be deshielded by the adjacent oxygen atom, appearing at a lower field than the methyl protons (-OCH₂CH₃).

Spin-Spin Coupling: Deciphering Molecular Connectivity

Spin-spin coupling, observed as the splitting of NMR signals into multiplets, provides valuable information about the connectivity of atoms within a molecule. The magnitude of the coupling constant (J), expressed in Hertz (Hz), is independent of the external magnetic field strength.

In diethyl 2,3-difluorofumarate, several key coupling interactions are anticipated:

• ³J(H,F) Coupling: Three-bond coupling between the fluorine atoms and the methylene protons of the ethyl groups is expected. The magnitude of this coupling will depend on the dihedral angle between the F-C-C-O bonds.

• ⁴J(H,F) Coupling: A smaller, four-bond coupling may be observed between the fluorine atoms and the methyl protons of the ethyl groups.

• ³J(H,H) Coupling: The methylene and methyl protons of the ethyl groups will exhibit a three-bond coupling, resulting in a characteristic quartet for the methylene protons and a triplet for the methyl protons.

• J(F,F) Coupling: While the two fluorine atoms are equivalent and will not show mutual coupling in a standard 1D spectrum, information about their coupling could be obtained from satellite peaks or advanced NMR experiments.

Predicted NMR Data for Diethyl 2,3-Difluorofumarate

While a definitive experimental spectrum for diethyl 2,3-difluorofumarate was not found in the searched literature, we can predict the expected ¹⁹F and ¹H NMR data based on the principles discussed above and data from analogous compounds. The following table summarizes these predictions in deuterated chloroform (CDCl₃), a common NMR solvent.[5]

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
¹⁹F	-140 to -160	Singlet	-
¹H (-OCH₂CH₃)	4.2 - 4.4	Quartet	³J(H,H) ≈ 7.1
¹H (-OCH₂CH₃)	1.2 - 1.4	Triplet	³J(H,H) ≈ 7.1

Note: The predicted ¹⁹F chemical shift is relative to an internal standard such as CFCl₃.[6] The exact values can vary depending on the solvent and experimental conditions.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality and reproducible ¹⁹F and ¹H NMR spectra of diethyl 2,3-difluorofumarate, the following experimental workflow is recommended.

Sample Preparation

A self-validating system for sample preparation is crucial for data integrity.

Caption: Workflow for NMR sample preparation.

NMR Instrument Setup and Data Acquisition

The following steps outline a general procedure for acquiring ¹⁹F and ¹H NMR spectra.

Caption: General workflow for NMR data acquisition and processing.

Data Interpretation and Structural Confirmation

The acquired ¹⁹F and ¹H NMR spectra should be carefully analyzed to confirm the structure of diethyl 2,3-difluorofumarate.

• ¹⁹F Spectrum: A single resonance in the expected chemical shift range will confirm the presence of two equivalent fluorine atoms.

• ¹H Spectrum: The presence of a quartet and a triplet with an integration ratio of 2:3 will confirm the presence of the ethyl groups. The chemical shifts of these signals will be consistent with their proximity to the electronegative oxygen atoms.

• Coupling Patterns: The observation of the expected ³J(H,H) coupling will further validate the structure. The potential observation of ³J(H,F) or ⁴J(H,F) couplings would provide additional confirmation of the connectivity.

Conclusion

This technical guide has provided a comprehensive overview of the ¹⁹F and ¹H NMR characteristics of diethyl 2,3-difluorofumarate. By understanding the theoretical principles that govern the NMR spectra of fluorinated compounds and by following a robust experimental protocol, researchers can confidently utilize NMR spectroscopy for the structural elucidation and purity assessment of this and related molecules. The predicted spectral data and the detailed workflows presented herein serve as a valuable resource for scientists and professionals in the field of drug development and materials science.

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Diethyl 2,3-difluorofumarate as a fluorinated building block

An In-depth Technical Guide: Diethyl 2,3-difluorofumarate as a Fluorinated Building Block

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering unparalleled control over a molecule's physicochemical and biological properties. Diethyl 2,3-difluorofumarate (DEDFF) has emerged as a uniquely powerful and versatile building block in this endeavor. Its symmetrically substituted difluoroalkene core, activated by two strongly electron-withdrawing ester groups, renders it a potent electrophile and a superior component in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides an in-depth exploration of DEDFF, from its fundamental properties and synthesis to its application in advanced organic synthesis, with a focus on cycloaddition and conjugate addition reactions. Detailed experimental protocols and analytical insights are provided to equip researchers, scientists, and drug development professionals with the practical knowledge required to leverage this exceptional fluorinated reagent.

Introduction: The Power of Fluorine and the Utility of DEDFF

The Strategic Role of Fluorinated Motifs in Drug Discovery

The introduction of fluorine into bioactive molecules has become a routine and highly successful strategy in drug design. The unique properties of the fluorine atom—high electronegativity, small size, and the ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, membrane permeability, and binding affinity for its biological target. The difluoromethyl (-CF2H) and difluoromethylene (-CF2-) groups, in particular, are of great interest as they can act as bioisosteres for hydroxyl or carbonyl groups, respectively, while enhancing lipophilicity and metabolic resistance.[1] The deliberate and precise installation of these motifs is therefore a critical objective in the synthesis of new chemical entities.

Diethyl 2,3-difluorofumarate (DEDFF): Structure and Key Properties

Diethyl 2,3-difluorofumarate, with the IUPAC name diethyl (E)-2,3-difluorobut-2-enedioate, is a symmetrically substituted electron-deficient alkene.[2] The vicinal fluorine atoms and the two ethyl ester groups work in concert to dramatically lower the energy of the alkene's Lowest Unoccupied Molecular Orbital (LUMO). This electronic feature is the primary driver of its high reactivity toward nucleophiles and in pericyclic reactions.

Table 1: Physicochemical Properties of Diethyl 2,3-difluorofumarate

Property	Value	Source
IUPAC Name	diethyl (E)-2,3-difluorobut-2-enedioate	PubChem[2]
CAS Number	7589-41-5	PubChem[2]
Molecular Formula	C₈H₁₀F₂O₄	PubChem[2]
Molecular Weight	208.16 g/mol	PubChem[2]
Appearance	Colorless Liquid (Predicted)
Boiling Point	~190-200 °C (Estimated)

Synthesis of Diethyl 2,3-difluorofumarate

The stereoselective synthesis of vicinal difluoro compounds presents a significant challenge due to the potential for competing elimination reactions and the difficulty in controlling stereochemistry.[3] While a definitive, standardized synthesis for DEDFF is not widely published, a logical and effective approach can be designed based on established methodologies for vicinal difluorination. One of the most robust strategies involves the deoxofluorination of a vicinal diol precursor. The synthesis starting from diethyl L-tartrate, a readily available chiral building block, is a compelling route.

A plausible synthetic pathway involves the treatment of diethyl L-tartrate with a modern deoxofluorinating agent such as Deoxofluor. Deoxofluor is known to be more thermally stable and less prone to inducing elimination compared to older reagents like DAST, making it suitable for converting vicinal diols to difluorides.[3]

Caption: Proposed synthetic pathway to DEDFF via deoxofluorination.

Reactivity and Synthetic Applications

The Electron-Deficient Alkene: A Hub of Reactivity

The core of DEDFF's utility lies in the pronounced electrophilicity of its carbon-carbon double bond. This activation makes it an exceptional substrate in two major classes of reactions: cycloadditions and conjugate (Michael) additions. The fluorine atoms not only provide potent inductive electron withdrawal but also introduce unique stereoelectronic effects that can influence the outcome of chemical transformations.

Caption: Core reactivity pathways of Diethyl 2,3-difluorofumarate.

Cycloaddition Reactions: A Gateway to Fluorinated Heterocycles

Cycloaddition reactions are among the most powerful tools in organic synthesis for the construction of cyclic systems with high stereocontrol.[4][5] DEDFF's electronic properties make it a superb dienophile and dipolarophile for the synthesis of complex fluorinated rings.

In a normal-demand Diels-Alder reaction, an electron-rich diene reacts with an electron-poor dienophile.[4][6] DEDFF is an exemplary electron-poor dienophile. Its reaction with conjugated dienes, such as cyclopentadiene or furan, provides a direct route to highly functionalized, fluorinated bicyclic systems. The reaction proceeds via a concerted mechanism, reliably forming six-membered rings.[4] Lewis acid catalysis can be employed to further accelerate the reaction by coordinating to the ester carbonyls, which further lowers the LUMO energy of the DEDFF.[7]

Caption: General workflow for a Diels-Alder reaction using DEDFF.

DEDFF also excels in [3+2] cycloaddition reactions with 1,3-dipoles such as nitrones and azomethine ylides. These reactions are synthetically valuable as they provide direct access to five-membered fluorinated heterocycles like isoxazolidines and pyrrolidines, which are common scaffolds in medicinal chemistry.

Michael Addition Reactions

The Michael addition, or conjugate addition, involves the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound.[8][9][10] DEDFF is an ideal Michael acceptor. It readily reacts with a wide range of "soft" nucleophiles, including enolates (from malonates, β-ketoesters), amines, and thiols. This reaction provides a powerful method for forming C-C, C-N, and C-S bonds, leading to complex acyclic structures bearing a vicinal difluoro-diester motif.

The mechanism involves the attack of the nucleophile at the β-carbon of the double bond, generating a stabilized enolate intermediate which is subsequently protonated during workup to yield the final adduct.[8]

Experimental Protocols

General Considerations for Handling

As with many fluorinated organic compounds, DEDFF should be handled in a well-ventilated fume hood. Standard personal protective equipment (safety glasses, lab coat, gloves) is required. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric moisture, especially when using organometallic reagents or strong bases.

Protocol: Representative Diels-Alder Reaction of DEDFF with Furan

Causality: This protocol illustrates the use of DEDFF as a potent dienophile. Furan is chosen as a representative electron-rich diene. The reaction is performed neat to maximize reactant concentration, and moderate heat is applied to overcome the activation energy, though many reactions with activated dienophiles can proceed at room temperature.[11]

• Reaction Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add Diethyl 2,3-difluorofumarate (1.04 g, 5.0 mmol, 1.0 equiv).

• Reagent Addition: Add freshly distilled furan (0.51 g, 7.5 mmol, 1.5 equiv) via syringe.

• Reaction Execution: Heat the reaction mixture to 80 °C with stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR analysis of an aliquot. The reaction is typically complete within 12-24 hours.

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. Remove the excess furan under reduced pressure. The resulting crude oil is purified by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the pure diethyl 7-oxabicyclo[2.2.1]hept-5-ene-2,3-difluoro-2,3-dicarboxylate adduct.

Protocol: Representative Michael Addition of Diethyl Malonate to DEDFF

Causality: This protocol demonstrates the electrophilicity of DEDFF as a Michael acceptor. Diethyl malonate is used as a classic soft nucleophile source. Sodium ethoxide is used as a base to generate the malonate enolate in situ. Anhydrous ethanol is the solvent of choice as it is compatible with the base and reactants.[10]

• Reaction Setup: To a flame-dried 50 mL three-neck flask under a nitrogen atmosphere, add anhydrous ethanol (20 mL). Add sodium metal (0.12 g, 5.2 mmol, 1.05 equiv) in small portions to generate sodium ethoxide in situ.

• Nucleophile Generation: Once all the sodium has reacted, cool the solution to 0 °C. Add diethyl malonate (0.88 g, 5.5 mmol, 1.1 equiv) dropwise. Stir the mixture for 30 minutes at 0 °C to ensure complete formation of the enolate.

• Michael Addition: Add a solution of Diethyl 2,3-difluorofumarate (1.04 g, 5.0 mmol, 1.0 equiv) in anhydrous ethanol (5 mL) dropwise to the enolate solution at 0 °C.

• Reaction Execution: After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours. Monitor the reaction by TLC.

• Workup and Purification: Quench the reaction by adding saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to afford the tetraethyl 2,3-difluorobutane-1,1,4,4-tetracarboxylate adduct.

Analytical Characterization

The structural elucidation of products derived from DEDFF relies on standard spectroscopic techniques. ¹⁹F NMR is particularly diagnostic.

Table 2: Expected Spectroscopic Signatures for Diethyl 2,3-difluorofumarate

Technique	Expected Characteristics
¹H NMR	Two signals are expected: a quartet for the methylene protons (-OCH₂CH₃) and a triplet for the methyl protons (-OCH₂CH₃). The integration ratio will be 2:3.
¹³C NMR	Signals for the carbonyl carbon, the vinylic carbons (split by fluorine), and the ethyl group carbons are expected.
¹⁹F NMR	Due to the molecule's symmetry, a single resonance is expected. The chemical shift for vinylic fluorides can vary, but a range of -120 to -160 ppm (relative to CFCl₃) is a reasonable prediction.[12]
IR Spectroscopy	A strong C=O stretch for the ester at ~1730-1750 cm⁻¹. A C=C stretch at ~1650-1670 cm⁻¹. Strong C-F stretches in the 1000-1200 cm⁻¹ region.
Mass Spec (EI)	The molecular ion peak (M⁺) at m/z = 208. Common fragments would correspond to the loss of an ethoxy group (-OC₂H₅, m/z = 163) or an ethoxycarbonyl group (-COOC₂H₅, m/z = 135).

Conclusion and Future Outlook

Diethyl 2,3-difluorofumarate is a premier example of a strategically designed fluorinated building block. Its inherent reactivity, driven by a highly electron-deficient double bond, provides reliable and efficient access to a diverse array of complex molecules containing the valuable vicinal difluoro motif. Its utility in both cycloaddition and conjugate addition reactions makes it an indispensable tool for medicinal chemists and synthetic organic chemists aiming to construct novel fluorinated heterocycles and acyclic systems. As the demand for sophisticated fluorinated pharmaceuticals and agrochemicals continues to grow, the applications of DEDFF are poised to expand, cementing its role as a key component in the synthetic chemist's toolkit.

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• Google Patents. (n.d.). Method for synthesizing diethyl 2-[2-(2,4-difluorophenyl)allyl]-1,3-malonate.

• Prakash, G. K. S., et al. (2009). Nucleophilic difluoromethylation and difluoromethylenation of aldehydes and ketones using diethyl difluoromethylphosphonate. PMC. Available at: [Link]

• ResearchGate. (2026). (PDF) The vicinal difluoro motif: The synthesis and conformation oferythro- andthreo- diastereoisomers of 1,2-difluorodiphenylethanes, 2,3-difluorosuccinic acids and their derivatives. Available at: [Link]

• Organic Reactions. (n.d.). The Intramolecular Michael Reaction. Available at: [Link]

• Taylor & Francis. (n.d.). Michael addition – Knowledge and References. Available at: [Link]

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• 3. The vicinal difluoro motif: The synthesis and conformation of erythro- and threo- diastereoisomers of 1,2-difluorodiphenylethanes, 2,3-difluorosuccinic acids and their derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Introduction: Harnessing Fluorine's Influence in Cycloaddition Chemistry

An In-Depth Guide to the Application of Diethyl 2,3-Difluorofumarate as a Dienophile in Diels-Alder Reactions

The Diels-Alder reaction stands as a pillar of modern organic synthesis, offering a powerful and atom-economical pathway to construct six-membered rings.[1] This [4+2] cycloaddition between a conjugated diene and an alkene, known as the dienophile, is fundamental to the synthesis of complex natural products and novel materials.[1] The reaction's efficiency is largely dictated by the electronic nature of its components; typically, it is accelerated when the diene is electron-rich and the dienophile is electron-poor.[2][3][4]

Diethyl 2,3-difluorofumarate emerges as a highly specialized dienophile, engineered for enhanced reactivity and for the introduction of fluorine atoms into the target cyclohexene ring. Its structure features a trans-alkene backbone (fumarate) substituted with two strongly electron-withdrawing ethyl ester groups and, critically, two fluorine atoms directly on the double bond.[5] This unique substitution pattern profoundly influences the molecule's electronic properties, setting it apart from conventional dienophiles and opening new avenues for synthetic design. The geminal fluorine atoms and ester groups synergistically lower the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), making it a potent reactant in normal-electron-demand Diels-Alder reactions.

This guide provides a detailed exploration of diethyl 2,3-difluorofumarate's behavior in Diels-Alder reactions, offering insights into its reactivity, stereochemical outcomes, and practical protocols for its application in research and development.

Core Principles: Understanding Reactivity and Stereoselectivity

Frontier Molecular Orbital (FMO) Theory Perspective

The rate and feasibility of a Diels-Alder reaction are primarily governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the diene and the LUMO of the dienophile.[4] A smaller HOMO-LUMO gap facilitates a more efficient orbital interaction, leading to a faster reaction. The potent electron-withdrawing nature of both the fluorine atoms and the carboxylate groups in diethyl 2,3-difluorofumarate significantly lowers its LUMO energy. This makes it an excellent electrophile, highly susceptible to attack by the π-electrons of a conjugated diene.

The Double-Edged Sword of Fluorine Substitution

While the strong inductive effect of fluorine is beneficial, its impact on reactivity can be complex. In some cases, α-fluorinated α,β-unsaturated carbonyl compounds have shown lower reactivity compared to their non-fluorinated parent compounds.[6][7] This counterintuitive effect is sometimes attributed to the ability of fluorine to donate its lone-pair electrons into the π-system, which can slightly increase the electron density of the C=C double bond and raise the LUMO energy.[6] Despite this potential for π-donation, the powerful inductive withdrawal generally dominates, rendering dienophiles like diethyl 2,3-difluorofumarate highly reactive.

Stereochemical Control

The Diels-Alder reaction is renowned for its high degree of stereochemical control.

• Stereospecificity : The reaction is concerted, meaning all bonds are formed in a single transition state. Consequently, the trans (E)-geometry of diethyl 2,3-difluorofumarate is faithfully transferred to the resulting cyclohexene adduct, leading to a product where the two ethyl ester groups are trans to each other.[8]

• Endo/Exo Selectivity : When reacting with cyclic dienes like cyclopentadiene, the formation of two diastereomers, endo and exo, is possible. The "endo rule" typically predicts a preference for the endo product due to stabilizing secondary orbital interactions in the transition state.[4] However, for certain fluorinated dienophiles, a notable shift towards the exo product has been observed.[6][7] This deviation is a critical consideration, suggesting that steric and electronic effects introduced by the fluorine atoms can override the typical secondary orbital interactions, making the exo pathway kinetically or thermodynamically favored.

Synthetic Applications: Building Blocks for Advanced Materials and Pharmaceuticals

The cycloadducts derived from diethyl 2,3-difluorofumarate are valuable intermediates. The introduction of fluorine atoms can dramatically alter the biological and physical properties of a molecule. In drug development, fluorine substitution is a common strategy to enhance metabolic stability, increase lipophilicity, and improve binding affinity. The resulting difluorinated cyclohexene scaffolds serve as versatile building blocks for creating novel pharmaceutical agents and advanced functional materials.

Quantitative Data Summary

The following table summarizes representative outcomes for Diels-Alder reactions involving fluorinated dienophiles with various dienes. While specific data for diethyl 2,3-difluorofumarate is not extensively published in a comparative format, these examples with analogous compounds illustrate the general principles of reactivity and selectivity.

Diene	Dienophile	Conditions	Temperature (°C)	Yield (%)	Endo:Exo Ratio	Reference Insight
Cyclopentadiene	Benzyl 2-fluoroacrylate	Thermal (Toluene)	80	Moderate	20:80	Demonstrates exo selectivity for α-fluorinated dienophiles.[6]
Cyclopentadiene	Benzyl Acrylate	Thermal (Toluene)	80	High	76:24	Non-fluorinated analog shows expected endo selectivity.[6]
Cyclopentadiene	β,β-difluoroenone	Lewis Acid (BF₃·OEt₂)	-78 to 20	85	>95:5 (Exo)	Lewis acid catalysis can enhance yield and selectivity.[9]
Anthracene	Maleic Anhydride	Microwave	160	79-83	N/A	Microwave conditions can accelerate reactions with less reactive dienes.[10]

Experimental Protocols

General Considerations:

• Safety: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory.

• Anhydrous Conditions: For Lewis acid-catalyzed reactions, it is critical to use flame-dried glassware and anhydrous solvents under an inert atmosphere (Nitrogen or Argon) to prevent decomposition of the catalyst.

Protocol 1: General Procedure for Thermal Diels-Alder Reaction

This protocol is suitable for reactions with reactive dienes where thermal activation is sufficient.

1. Reaction Setup:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add diethyl 2,3-difluorofumarate (1.0 eq).
• Dissolve the dienophile in an appropriate high-boiling solvent (e.g., toluene or xylene).
• Add the diene (1.1 - 1.5 eq). For gaseous dienes like 1,3-butadiene, it can be bubbled through the solution or condensed into the reaction vessel at a low temperature.

2. Reaction Execution:

• Heat the reaction mixture to the desired temperature (typically 80-150 °C) with vigorous stirring.
• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material is consumed.

3. Work-up and Purification:

• Cool the reaction mixture to room temperature.
• Remove the solvent under reduced pressure using a rotary evaporator.
• Purify the crude residue by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired cycloadduct.

Protocol 2: General Procedure for Lewis Acid-Catalyzed Diels-Alder Reaction

This method is employed to accelerate the reaction rate and potentially improve stereoselectivity, especially with less reactive dienes.

1. Reaction Setup:

• Under an inert atmosphere (N₂ or Ar), add anhydrous solvent (e.g., dichloromethane or toluene) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and septa.
• Dissolve diethyl 2,3-difluorofumarate (1.0 eq) in the solvent.
• Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

2. Catalyst and Reagent Addition:

• Slowly add the Lewis acid catalyst (e.g., TiCl₄, AlCl₃, BF₃·OEt₂) (0.1 - 1.1 eq) dropwise to the stirred solution. The Lewis acid is often added as a solution in the same anhydrous solvent.[1]
• Allow the mixture to stir at this temperature for 15-30 minutes.
• Add the diene (1.1 eq), often dropwise as a solution, to the reaction mixture, ensuring the internal temperature does not rise significantly.

3. Reaction and Quenching:

• Maintain the reaction at the specified temperature, monitoring its progress by TLC. The reaction may be allowed to slowly warm to room temperature over several hours.
• Once the reaction is complete, quench it by slowly adding a suitable reagent (e.g., a saturated aqueous solution of NaHCO₃ or NH₄Cl) at low temperature.

4. Work-up and Purification:

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.
• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).
• Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and filter.
• Concentrate the filtrate under reduced pressure.
• Purify the resulting crude product by silica gel column chromatography.

Visualization of Mechanisms and Workflows

Caption: General mechanism of the Diels-Alder reaction.

Caption: Workflow for a Lewis acid-catalyzed Diels-Alder reaction.

References

• Fluorous Dienophiles Are Powerful Diene Scavengers in Diels−Alder Reactions. Organic Letters - ACS Publications. Available from: [Link]

• Diastereoselective Diels−Alder Reactions of α-Fluorinated α,β-Unsaturated Carbonyl Compounds: Chemical Consequences of Fluorine Substitution. 2. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Fluoropropenoates as Dienophiles in the Diels—Alder Reaction. ResearchGate. Available from: [Link]

• On the Diels–Alder reactivity of β,β-difluorinated dienophiles. RSC Publishing. Available from: [Link]

• Chemical consequences of fluorine substitution. Part 1. Experimental and theoretical results on Diels–Alder reactions of α- and β-fluorostyrenes. RSC Publishing. Available from: [Link]

• The Diels-Alder Reaction. Master Organic Chemistry. Available from: [Link]

• Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones and 6-Substituted 5,6-Dihydropyran-2-ones. Organic Letters - ACS Publications. Available from: [Link]

• Chromium photocatalysis: accessing structural complements to Diels–Alder adducts with electron-deficient dienophiles. Chemical Science (RSC Publishing). Available from: [Link]

• 16.11 Rules of the Diels–Alder Reaction. Chemistry LibreTexts. Available from: [Link]

• Diethyl 2,3-difluorofumarate. PubChem. Available from: [Link]

• Diels-Alder Reaction. Organic Chemistry Portal. Available from: [Link]

• Recent Advances in the Synthetic Application of Difluorocarbene. Thieme. Available from: [Link]

• Diels–Alder reaction. Wikipedia. Available from: [Link]

• Diethyl fluoronitromethylphosphonate: synthesis and application in nucleophilic fluoroalkyl additions. PubMed. Available from: [Link]

• INTRODUCING THE DIELS-ALDER REACTIVITY OF 2-FURANMETHANETHIOL WITH SELECTED MALEIC ACID DERIVATIVES. HETEROCYCLES. Available from: [Link]

• Growth, characterizations, and the structural elucidation of diethyl-2-(3-oxoiso-1,3-dihydrobenzofuran-1-ylidene)malonate crystalline specimen for dielectric and electronic filters, thermal, optical, mechanical, and biomedical applications using conventional experimental and theoretical practices. Springer Professional. Available from: [Link]

• The Synthesis and Biological Applications of the 1,2,3-Dithiazole Scaffold. MDPI. Available from: [Link]

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• 10. pubs.acs.org [pubs.acs.org]

Application Note: Diethyl 2,3-Difluorofumarate (DDF) in Pharmaceutical Drug Design

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Content Type: Advanced Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Rationale

Diethyl 2,3-difluorofumarate (DDF) is a highly versatile, electron-deficient fluorinated building block. In modern medicinal chemistry, the strategic introduction of fluorine atoms is a proven tactic to modulate a drug candidate's pharmacokinetic (PK) and pharmacodynamic (PD) profile[1]. DDF serves as a premier synthon for embedding the −CF=CF− motif or generating rigidified difluorocycloalkane bioisosteres.

The unique reactivity of DDF stems from the synergistic electron-withdrawing effects of two ester groups and two vinylic fluorine atoms. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, transforming DDF into an exceptionally reactive Michael acceptor and a potent dienophile for normal-electron-demand Diels-Alder cycloadditions. Historically, difluorofumarate derivatives have been utilized as mechanism-based enzyme inactivators and stereochemical probes for targets such as fumarase[2] and argininosuccinate lyase[3], highlighting their intrinsic biological relevance.

Physicochemical enhancements in drug design driven by the incorporation of the -CF=CF- motif.

Quantitative Data: Physicochemical Impact of DDF-Derived Scaffolds

To understand the value of DDF, we must compare the resulting difluorinated scaffolds against their non-fluorinated counterparts. The table below summarizes the typical pharmacological shifts observed upon integrating DDF-derived motifs into a drug backbone.

Property	Non-Fluorinated Scaffold	DDF-Derived Scaffold	Pharmacological Causality & Impact
Lipophilicity (LogD)	Baseline	+0.5 to +1.2 units	Fluorine's low polarizability increases lipophilicity, enhancing passive membrane and BBB permeability.
Adjacent Amine pKa	~9.0 - 9.5	~7.0 - 7.5	Strong inductive withdrawal lowers pKa, increasing the fraction of unionized drug at physiological pH.
Metabolic Clearance	High (CYP450 oxidation)	Low	The strong C-F bond (116 kcal/mol) and steric shielding block oxidative metabolism at adjacent sites.
Conformational Bias	Flexible	Rigidified	Stereoelectronic effects (e.g., gauche effect) lock conformations, reducing the entropic penalty upon target binding.

Synthetic Divergence & Workflows

DDF acts as a central hub in the synthesis of diverse fluorinated pharmacophores. By selecting the appropriate reaction pathway, chemists can access difluorinated bicycles, cyclopropanes, or functionalized aliphatic chains.

Synthetic divergence of DDF into key fluorinated pharmacophores via various reactions.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection, environmental controls, and in-process tracking is explicitly detailed to ensure reproducible translation to your laboratory.

Protocol A: Synthesis of Difluorinated Bicycles via Diels-Alder Cycloaddition

Objective: Synthesize diethyl 2,3-difluorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate using cyclopentadiene. Mechanistic Insight: Cyclopentadiene is a locked cisoid diene with a high-energy HOMO. DDF's drastically lowered LUMO allows this reaction to proceed thermally. Anhydrous toluene is selected as the solvent; while aqueous media can sometimes accelerate Diels-Alder reactions via hydrophobic packing, the hydrolytic lability of the highly electrophilic difluorofumarate esters at elevated temperatures necessitates strictly anhydrous, non-polar conditions.

Step-by-Step Procedure:

• Diene Preparation: Thermally crack dicyclopentadiene at 170°C using a fractional distillation setup. Collect the monomeric cyclopentadiene (bp 40-42°C) in a receiver flask cooled to -78°C. Causality: Cyclopentadiene rapidly dimerizes at room temperature via a self-Diels-Alder reaction. Fresh cracking ensures stoichiometric accuracy and kinetic efficiency.

• Reaction Setup: In an oven-dried, argon-purged Schlenk flask, dissolve DDF (1.0 equiv, 10 mmol) in anhydrous toluene (0.5 M).

• Addition: Cool the solution to 0°C. Add freshly cracked cyclopentadiene (1.5 equiv, 15 mmol) dropwise over 10 minutes.

• Thermal Activation: Seal the flask and heat to 80°C for 12 hours. Causality: While the initial reaction is exothermic, the steric bulk of the two fluorine atoms and ester groups creates a kinetic barrier for complete conversion, requiring thermal driving.

• In-Process Control (IPC): Pull a 50 µL aliquot and analyze via 19 F NMR. The reaction is complete when the characteristic vinylic fluorine singlet of DDF (~ -130 ppm) is fully replaced by the upfield multiplets of the bicyclic product (~ -155 to -165 ppm).

• Workup: Concentrate the mixture under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the difluorinated bicycle.

Protocol B: Synthesis of 1,2-Difluorocyclopropanes via Corey-Chaykovsky Reaction

Objective: Convert DDF into a 1,2-difluorocyclopropane-1,2-dicarboxylate scaffold, a metabolically stable bioisostere for amides. Mechanistic Insight: The Corey-Chaykovsky reagent (dimethylsulfoxonium methylide) acts as a soft nucleophile, attacking the DDF Michael acceptor to form an enolate. Subsequent intramolecular displacement of the neutral DMSO leaving group closes the cyclopropane ring. Sodium hydride (NaH) is used instead of hydroxide bases to prevent competitive saponification of the diethyl esters.

Step-by-Step Procedure:

• Ylide Generation: In a flame-dried, argon-flushed round-bottom flask, suspend NaH (60% dispersion in mineral oil, 1.2 equiv, 12 mmol) in anhydrous DMSO (20 mL). Slowly add trimethylsulfoxonium iodide (1.2 equiv, 12 mmol) in portions at room temperature. Stir until hydrogen gas evolution ceases (approx. 30 mins) and the solution turns clear.

• Substrate Addition: Dissolve DDF (1.0 equiv, 10 mmol) in anhydrous DMSO (5 mL). Add this solution dropwise to the ylide mixture over 20 minutes at room temperature. Causality: Slow addition controls the exothermic Michael addition step and prevents potential polymerization of the highly reactive DDF.

• Ring Closure: Heat the reaction mixture to 50°C for 2 hours. Causality: The steric hindrance of the adjacent fluorine and ester groups impedes the SN​2 ring closure; mild heating overcomes this activation barrier.

• Quenching & Extraction: Cool to 0°C and carefully quench with saturated aqueous NH4​Cl (20 mL). Extract with Diethyl Ether ( 3×30 mL). Wash the combined organic layers with brine ( 5×20 mL) to remove residual DMSO.

• Validation: Dry over MgSO4​ , filter, and concentrate. Validate the cyclopropane formation via GC-MS (monitoring for the molecular ion minus EtOH) and 19 F NMR (expecting complex ABX spin systems due to the loss of symmetry and introduction of diastereotopic protons).

References

• Fluorine in medicinal chemistry. Chemical Society Reviews, 2008, 37, 320-330.[1] URL:[Link]

• Stereochemical studies on the hydration of monofluorofumarate and 2,3-difluorofumarate by fumarase. Biochemistry, 1982, 21(11), 2637-2644.[2] URL:[Link]

• Substrate-induced inactivation of argininosuccinate lyase by monofluorofumarate and difluorofumarate. Biochemistry, 1983, 22(12), 2911-2918.[3] URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Step-by-step synthesis of diethyl 2,3-difluorofumarate derivatives

Application Note: Step-by-Step Synthesis and Isolation of Diethyl 2,3-Difluorofumarate Derivatives

Introduction

Fluorinated building blocks are indispensable in modern drug development, peptidomimetics, and materials science. The strategic placement of fluorine atoms alters molecular lipophilicity, enhances metabolic stability, and dictates conformational preferences via the fluorine gauche effect. Diethyl 2,3-difluorofumarate (the trans-isomer) and its geometric counterpart, diethyl 2,3-difluoromaleate (the cis-isomer), serve as highly functionalized, electron-deficient dienophiles and Michael acceptors.

This technical guide provides a self-validating, scalable protocol for the synthesis of these derivatives. By detailing the mechanistic rationale behind precursor selection, esterification, and isomer separation, this guide ensures that researchers can reliably synthesize and isolate these valuable fluorinated intermediates.

Mechanistic Overview and Causality

The synthesis of diethyl 2,3-difluorofumarate derivatives relies on the esterification of a fluorinated C4 backbone. Historically, obtaining the necessary precursors required hazardous or commercially inaccessible reagents (e.g., 1,1,2-trichloro-2,3,3-trifluorocyclobutane). A highly efficient, modern approach involves the direct oxidation of pentafluorophenol using ~35% peracetic acid to yield difluoromaleic acid[1]. Alternatively, commercially available difluoromaleic anhydride can be utilized to bypass the oxidation step[2].

The Esterification and Isomerization Dynamic: During Fischer esterification with absolute ethanol and a sulfuric acid catalyst, the cis-geometry of the starting material is initially preserved, yielding predominantly diethyl 2,3-difluoromaleate as the kinetic product[1]. However, the cis-isomer experiences significant steric hindrance and dipole-dipole repulsion between the bulky ethyl ester groups and the highly electronegative fluorine atoms.

To favor the thermodynamically stable trans-isomer (diethyl 2,3-difluorofumarate), an isomerization step is required. This is typically achieved via photochemical isomerization using a photosensitizer such as benzophenone or 1,4-dicyanobenzene[3]. The energy input excites the molecule, allowing rotation around the central C-C bond and subsequent relaxation into the lower-energy trans-configuration.

Physicochemical Properties Data

To facilitate proper identification and separation during the synthetic workflow, the key physicochemical properties of the target derivatives are summarized in Table 1.

Table 1: Physicochemical Properties of Diethyl Difluorobutenedioates

Property	Diethyl 2,3-difluoromaleate	Diethyl 2,3-difluorofumarate
Stereochemistry	cis (Z)	trans (E)
Thermodynamic State	Kinetic Product (Less Stable)	Thermodynamic Product (More Stable)
Boiling Point (Vacuum)	55–57 °C at 11 mmHg	72–73 °C at 1.1 mmHg
Refractive Index ( nD25​ )	1.4121	1.4273

Data synthesized from isotopic-perturbation NMR studies[1].

Experimental Workflows and Logical Relationships

Synthetic workflow for the preparation of diethyl 2,3-difluorofumarate derivatives.

Thermodynamic logic of cis-to-trans isomerization of difluorobutenedioates.

Detailed Step-by-Step Protocols

Protocol A: Preparation of Difluoromaleic Acid via Oxidation

Note: This protocol can be bypassed if commercially available difluoromaleic anhydride is procured[2].

• Setup: Equip a multi-neck round-bottom flask with a magnetic stirrer, an addition funnel, and a reflux condenser. Ensure the system is adequately vented in a fume hood, as peracetic acid is a strong oxidant.

• Reagent Addition: Dissolve pentafluorophenol (1.0 eq) in a suitable inert solvent (e.g., dichloromethane) and cool the mixture to 0 °C using an ice bath.

• Oxidation: Slowly add ~35% peracetic acid (4.0–5.0 eq) dropwise via the addition funnel to maintain the internal temperature below 10 °C[1].

  • Causality Note: Strict temperature control prevents thermal runaway and non-specific oxidative cleavage of the aromatic ring.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature until complete consumption of the starting material is observed via ¹⁹F NMR.

• Workup: Quench the reaction carefully with a saturated sodium bisulfite solution to neutralize excess peroxides. Extract the aqueous layer with ethyl acetate.

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude difluoromaleic acid.

Protocol B: Fischer Esterification to Diethyl Difluorobutenedioates

• Setup: In a 500 mL round-bottom flask, combine the crude difluoromaleic acid (or difluoromaleic anhydride) with absolute ethanol (10.0 eq).

• Catalysis: Add a catalytic amount of concentrated sulfuric acid (H₂SO₄, 98%) dropwise while stirring.

  • Causality Note: The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon to facilitate nucleophilic attack by the weakly nucleophilic ethanol.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (~80 °C) for 12–16 hours.

• Neutralization: Cool the mixture to room temperature and concentrate it under reduced pressure to remove excess ethanol. Dilute the residue with diethyl ether and wash sequentially with saturated aqueous NaHCO₃ (to neutralize the acid catalyst) and brine.

• Drying: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate to yield a crude mixture predominantly containing diethyl 2,3-difluoromaleate alongside minor amounts of diethyl 2,3-difluorofumarate[1].

Protocol C: Isomerization and Fractional Distillation (Self-Validating System)

• Isomerization (Fumarate Enrichment): To maximize the yield of the trans-isomer, dissolve the crude ester mixture in dichloromethane. Add a photosensitizer (e.g., benzophenone or 1,4-dicyanobenzene) and irradiate the solution with UV light until the photostationary state heavily favors the trans-isomer[3].

• Distillation Setup: Transfer the enriched mixture to a short-path fractional distillation apparatus equipped with a precision high-vacuum pump and a manometer.

• Fractionation & Validation:

  • Fraction 1 (Maleate): Set the vacuum to 11 mmHg. Collect the distillate boiling strictly at 55–57 °C. Validate this fraction by measuring its refractive index ( nD25​ ), which must read ~1.4121[1].

  • Fraction 2 (Fumarate): Lower the system pressure to 1.1 mmHg and increase the mantle heat. Collect the distillate boiling strictly at 72–73 °C. Validate this target fraction by measuring its refractive index ( nD25​ ), which must read ~1.4273[1].

• Final Verification: Confirm the stereochemical purity of the isolated fractions using ¹⁹F NMR spectroscopy. The trans-isomer (fumarate) will exhibit distinct chemical shifts compared to the cis-isomer (maleate) due to the differing spatial environments and coupling constants of the fluorine atoms.

References

• Dialkyl dicyanofumarates and dicyanomaleates as versatile building blocks for synthetic organic chemistry and mechanistic studies. Beilstein Journal of Organic Chemistry. 3

• Shanghai Fluoking New Material Tech. Co., Ltd.. - Home. LookChem. 2

• Isotopic-Perturbation NMR Study of Hydrogen-Bond Symmetry in Solution. Journal of the American Chemical Society (ACS Publications). 1

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Technical Notes & Optimization

Troubleshooting low reactivity of diethyl 2,3-difluorofumarate in cycloadditions

Answering the user's request.## Technical Support Center: Diethyl 2,3-Difluorofumarate

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for diethyl 2,3-difluorofumarate. This guide is designed to provide in-depth troubleshooting advice and practical solutions for researchers encountering challenges with this highly specialized, electron-deficient dienophile in cycloaddition reactions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the unique reactivity of this valuable fluorinated building block.

Introduction: Understanding the Dienophile

Diethyl 2,3-difluorofumarate is a powerful tool for introducing geminal fluorine atoms and ester functionalities into a six-membered ring via the Diels-Alder reaction. Its structure, featuring two strongly electron-withdrawing fluorine atoms and two ethyl ester groups, renders it an exceptionally electron-poor alkene. According to Frontier Molecular Orbital (FMO) theory, this low-energy Lowest Unoccupied Molecular Orbital (LUMO) should make it a highly reactive dienophile for cycloadditions with electron-rich dienes.[1][2]

However, the very features that make it electronically potent can also introduce significant kinetic barriers, leading to the low reactivity often observed in practice. This guide will dissect these challenges and provide a logical framework for overcoming them.

Troubleshooting Guide: Overcoming Low Reactivity

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable protocols.

Question 1: Why is my reaction showing little to no conversion, even with a seemingly appropriate diene and elevated temperatures?

Answer: This is the most common issue and typically stems from an insufficient driving force for the reaction, even with an electronically "activated" dienophile. The primary causes are a large HOMO-LUMO energy gap and steric hindrance.

• Causality - The HOMO-LUMO Gap: The rate of a Diels-Alder reaction is exponentially dependent on the energy gap between the diene's Highest Occupied Molecular Orbital (HOMO) and the dienophile's LUMO.[2] While the fluorine and ester groups on your dienophile lower its LUMO energy, if your diene is not sufficiently electron-rich, the gap may still be too large for a thermal reaction to proceed at a practical rate. Simply increasing the temperature may not be effective, as it can promote the reverse (retro-Diels-Alder) reaction.[3]

• Causality - Steric Repulsion: The two fluorine atoms and two bulky ethyl ester groups create a sterically crowded environment around the double bond. This can impede the approach of the diene, especially if the diene itself has substituents on its terminal (C1 or C4) positions.[3][4] Recent studies suggest that Lewis acids can accelerate reactions not just by altering orbital energies, but by reducing the destabilizing steric Pauli repulsion between the reactants.[3]

Solutions:

• Enhance the Diene's Reactivity: Switch to a more electron-rich diene. Dienes bearing electron-donating groups (EDGs) such as alkoxy (-OR), silyloxy (-OSiR₃), or even simple alkyl groups will have a higher energy HOMO, thus narrowing the energy gap with diethyl 2,3-difluorofumarate's LUMO.[5][6] Highly reactive dienes like cyclopentadiene, which is locked in the required s-cis conformation, are excellent starting points.[4]

• Employ Lewis Acid Catalysis: This is the most powerful and common solution. A Lewis acid will coordinate to the carbonyl oxygen atoms of the ester groups. This coordination further withdraws electron density from the double bond, dramatically lowering the dienophile's LUMO energy and accelerating the reaction.[3][7][8]

Question 2: I want to use a catalyst. Which Lewis acid should I choose and what are the optimal conditions?

Answer: The choice of Lewis acid is critical. A catalyst that is too weak may not provide a sufficient rate enhancement, while one that is too strong can lead to polymerization of the diene or degradation of the product.[9][10]

• Mechanism of Action: The Lewis acid (e.g., AlCl₃) reversibly coordinates with the carbonyl oxygen of one or both ester groups on the diethyl 2,3-difluorofumarate. This complexation makes the dienophile significantly more electrophilic, lowering its LUMO energy and making it more susceptible to nucleophilic attack by the diene.

Caption: A logical troubleshooting workflow for cycloadditions.

Frequently Asked Questions (FAQs)

Q: What makes diethyl 2,3-difluorofumarate an "electron-deficient" dienophile? A: The electron deficiency arises from the combined electron-withdrawing effects of its substituents. The two fluorine atoms exert a powerful inductive effect, pulling electron density away from the carbon-carbon double bond. Simultaneously, the two ethyl ester groups also pull electron density away through both induction and resonance. This combination makes the π-bond electron-poor and a strong electrophile in the context of a Diels-Alder reaction.

Q: How does the stereochemistry of diethyl 2,3-difluorofumarate affect the product? A: The Diels-Alder reaction is stereospecific, meaning the stereochemistry of the dienophile is faithfully transferred to the product. [6][11][12]Diethyl 2,3-difluorofumarate is a trans-alkene (fumarate). Therefore, in the resulting cyclohexene product, the two ethyl ester groups will be trans to each other. This is a reliable and predictable outcome of the concerted mechanism. [11][12] Q: Aside from thermal and Lewis acid-catalyzed methods, are there other ways to promote this reaction? A: Yes, for particularly challenging substrates, modern synthetic methods can be employed.

• High-Pressure Conditions: Applying high pressure (e.g., >10 kbar) can promote cycloadditions by favoring the transition state that has a smaller volume than the starting materials. This can be effective for sterically hindered systems. [10]* Photocatalysis: Visible-light photocatalysis can be used to facilitate cycloadditions, sometimes providing access to regioisomers that are different from those obtained under thermal conditions. [13][14]This approach often involves generating a radical cation from one of the reactants to initiate the cycloaddition. [14]

Experimental Protocols

General Procedure for Lewis Acid-Catalyzed Cycloaddition

This protocol provides a starting point for optimization. Caution: Perform all operations in a well-ventilated fume hood under an inert atmosphere.

• Preparation:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet, add diethyl 2,3-difluorofumarate (1.0 equiv).

  • Dissolve the dienophile in anhydrous dichloromethane (DCM) (approx. 0.1 M solution).

  • Cool the solution to the desired starting temperature (e.g., -78 °C, using a dry ice/acetone bath).

• Catalyst Addition:

  • While stirring, slowly add the chosen Lewis acid (e.g., Et₂AlCl, 1.0 M in hexanes, 0.2 equiv) dropwise to the dienophile solution.

  • Stir the mixture for 15-30 minutes at this temperature to allow for complexation.

• Diene Addition:

  • In a separate flame-dried flask, prepare a solution of the diene (1.1 - 1.5 equiv) in anhydrous DCM.

  • Add the diene solution to the dienophile/Lewis acid mixture dropwise over 20-30 minutes. For highly reactive dienes prone to polymerization, use of a syringe pump for slow addition is recommended.

• Reaction Monitoring:

  • Allow the reaction to stir at the specified temperature. If no reaction is observed at low temperature, the cooling bath can be removed, and the reaction can be allowed to warm slowly to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching and Work-up:

  • Once the reaction is complete, cool the mixture to 0 °C (if not already cold) and slowly quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or Rochelle's salt (for aluminum-based Lewis acids).

  • Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient).

References

• A. J. Musacchio, et al. (2017). Chromium photocatalysis: accessing structural complements to Diels–Alder adducts with electron-deficient dienophiles. Chemical Science, 8(8), 5344-5348. [Link]

• Covell, D. (2006). Catalytic, Enantioselective Hetero-Diels-Alder Reactions of Aldehydes. Illinois Chemistry.

• J. D. Nguyen, et al. (2010). Radical Cation Diels–Alder Cycloadditions by Visible Light Photocatalysis. Journal of the American Chemical Society, 132(12), 4125-4127. [Link]

• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Sá, M. M., et al. (2020). Formal [3+2] Cycloaddition Reactions of Electron-Rich Aryl Epoxides with Alkenes under Lewis Acid Catalysis Affording Tetrasubstituted Tetrahydrofurans. Molecules, 25(3), 724. [Link]

• Rozen, S. (1995). B. Synthesis of Fluorinated Compounds. Houben-Weyl Methods of Organic Chemistry, Vol. E 10b/1, 4th ed. [Link]

• List, B., et al. (2023). Catalytic Enantioselective Diels–Alder Reaction of Dienes with Acyclic and α,β- and β,β-Disubstituted Enones. Journal of the American Chemical Society, 145(43), 23565-23572. [Link]

• Shimizu, T., et al. (2002). The Effects of Lewis Acid on the 1,3-Dipolar Cycloaddition Reaction of C-Arylaldonitrones with Alkenes. Chemical & Pharmaceutical Bulletin, 50(7), 908-921. [Link]

• Corey, E. J., & Loh, T.-P. (1993). Cationic Chiral Fluorinated Oxazaborolidines. More Potent, Second-Generation Catalysts for Highly Enantioselective Cycloaddition Reactions. Journal of the American Chemical Society, 115(24), 11000-11001. [Link]

• Shimizu, T., Ishizaki, M., & Nitada, N. (2002). The effects of Lewis acid on the 1,3-dipolar cycloaddition reaction of C-arylaldonitrones with alkenes. Chemical & Pharmaceutical Bulletin, 50(7), 908-21. [Link]

• Lummis, P. A., et al. (2021). Probing the Impact of Solvent on Lewis Acid Catalysis via Fluorescent Lewis Adducts. ChemRxiv. [Link]

• Ichikawa, J. (2011). Syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. Journal of Synthetic Organic Chemistry, Japan, 69(1), 59-70. [Link]

• Funabiki, K. (2000). [New methods of constructing fluorinated organic compounds and their application]. Yakugaku Zasshi, 120(4), 389-402. [Link]

• Martins, P. M., et al. (2022). Diels–Alder Cycloaddition Reactions in Sustainable Media. Molecules, 27(4), 1304. [Link]

• Wang, Y., et al. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Molecules, 29(15), 3491. [Link]

• Patrick, T. B., et al. (2012). [3+2] Cycloaddition reactions of diethyl (E)-2-fluoromaleate. ResearchGate. [Link]

• Wikipedia. (2024). Diels–Alder reaction. Wikipedia. [Link]

• Ashenhurst, J. (2017). Stereochemistry of the Diels-Alder Reaction. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (2022). 14.5: Characteristics of the Diels-Alder Reaction. Chemistry LibreTexts. [Link]

• McMurry, J. (n.d.). 30.5 Cycloaddition Reactions. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

• The Organic Chemistry Tutor. (2021). Diels Alder Reaction. YouTube. [Link]

• Soderberg, T. (2023). 1.2: Cycloaddition Reactions. Chemistry LibreTexts. [Link]

• Kholdeeva, O. A., et al. (2022). Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. Molecules, 27(1), 226. [Link]

• Chemistry Steps. (n.d.). Diels Alder Reaction: Dienes and Dienophiles. Chemistry Steps. [Link]

• Pace, V., et al. (2020). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Catalysts, 10(1), 58. [Link]

• Yepes, D., et al. (2022). New Insights into the (A)Synchronicity of Diels–Alder Reactions: A Theoretical Study Based on the Reaction Force Analysis and Atomic Resolution of Energy Derivatives. International Journal of Molecular Sciences, 23(5), 2568. [Link]

• Fringuelli, F., et al. (2006). [AlCl3 + 2THF]: A New and Efficient Catalytic System for Diels-Alder Cycloaddition of α,β-Unsaturated Carbonyl Compounds under Solvent-Free Conditions. Organic Letters, 8(12), 2487-2489. [Link]

• Soderberg, T. (n.d.). 13.5. The Diels-Alder reaction. Organic Chemistry II - Lumen Learning. [Link]

• Padial, I. G., et al. (2022). New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. Molecules, 27(3), 1018. [Link]

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Optimizing reaction temperatures for diethyl 2,3-difluorofumarate polymerization

Welcome to the Advanced Polymerization Support Center. As application scientists, we know that working with highly fluorinated, sterically hindered monomers like diethyl 2,3-difluorofumarate (DEDFF) requires precise thermodynamic and kinetic control. This guide is designed to help researchers and drug development professionals troubleshoot, optimize, and scale their DEDFF polymerization workflows.

Part 1: Application Scientist FAQs – The Thermodynamics of Temperature Control

Q1: Why does my homopolymerization of diethyl 2,3-difluorofumarate fail at standard AIBN temperatures (65°C)? A1: Diethyl 2,3-difluorofumarate features extreme steric hindrance and electron deficiency due to the vicinal fluorine atoms and bulky ethyl ester groups[1]. This structural crowding significantly lowers the ceiling temperature ( Tc​ ) of the monomer. At 65°C, the rate of depolymerization approaches or exceeds the rate of propagation. To favor forward polymerization, you must operate well below Tc​ . We recommend using low-temperature initiators like V-70 at 30–40°C or utilizing photochemical initiation.

Q2: How does temperature affect the alternating copolymerization of DEDFF with electron-rich monomers? A2: Unlike homopolymerization, copolymerizing DEDFF with an electron-donor monomer (e.g., vinyl ethers) relies on the formation of a charge-transfer (CT) complex. The stability of this CT complex is highly temperature-dependent. Higher temperatures (>70°C) disrupt the donor-acceptor interactions, reducing the alternating sequence fidelity and lowering the overall propagation rate. Maintaining a reaction temperature between 40°C and 50°C optimizes the balance between initiator decomposition and CT complex stability.

Q3: How can I verify the structural integrity of my DEDFF monomer before heating? A3: Trace impurities, especially isomeric impurities (like the maleate form), act as potent chain-transfer agents. Monomer integrity should be verified via 19 F and 1 H NMR. As demonstrated in isotopic-perturbation NMR studies, the symmetry and chemical shifts of difluorofumarate derivatives are highly sensitive to temperature and hydrogen-bonding environments[2]. Ensure your monomer exhibits a single, sharp 19 F singlet indicative of the E-isomer before proceeding.

Part 2: Diagnostic Troubleshooting Guide

Symptom 1: Low Molecular Weight ( Mn​ ) and High Dispersity (Đ > 2.0)

• Root Cause: Excessive reaction temperature leading to premature chain termination (disproportionation) or chain transfer to the solvent. Historically, incorporating difluorofumarate segments into polymers struggles with thermal degradation if the temperature exceeds the kinetic threshold[3].

• Self-Validating Fix:

  • Conduct a Temperature Sweep: Run parallel micro-scale reactions at 35°C, 45°C, and 55°C.

  • Kinetics Tracking: Pull aliquots every 2 hours for GPC analysis. If conversion plateaus early at higher temperatures but continues at lower temperatures, thermal termination is the culprit. Switch to an initiator with a 10-hour half-life that matches your optimal lower temperature.

Symptom 2: Complete Inhibition (No Viscosity Increase)

• Root Cause: Oxygen contamination (a potent radical scavenger) or residual phenolic inhibitors (e.g., MEHQ) in the monomer.

• Self-Validating Fix:

  • Inhibitor Removal: Pass the DEDFF monomer through a basic alumina plug immediately prior to use.

  • Validate Degassing: Implement a strict minimum of three Freeze-Pump-Thaw cycles. The system is only validated when the pressure gauge reads a static baseline (< 10 mTorr) during the "thaw" phase without the vacuum pump actively pulling.

Part 3: Self-Validating Standard Operating Procedure (SOP)

Methodology: Low-Temperature Radical Copolymerization of DEDFF

• Monomer Purification: Pass DEDFF[1] and your chosen comonomer (e.g., ethyl vinyl ether) through a column of activated basic alumina to remove storage inhibitors.

• Formulation: In a flame-dried Schlenk flask, combine DEDFF (1.0 equiv), comonomer (1.0 equiv), and V-70 initiator (0.01 equiv) in anhydrous 1,4-dioxane to achieve a 1.0 M total monomer concentration.

• Atmosphere Control: Perform three consecutive Freeze-Pump-Thaw cycles using liquid nitrogen. Validation checkpoint: Ensure no gas bubbles evolve during the final thaw cycle under static vacuum. Backfill with ultra-pure Argon.

• Thermal Control: Submerge the Schlenk flask in a pre-equilibrated Peltier-controlled oil bath at exactly 35°C. Stir at 400 RPM for 24 hours.

• Termination: Quench the reaction by exposing the flask to ambient air and immediately cooling the vessel to 0°C in an ice bath.

• Precipitation & Recovery: Dilute the crude mixture with a minimal volume of THF and precipitate dropwise into a 10-fold excess of cold methanol. Recover the polymer via vacuum filtration and dry in a vacuum oven at 40°C to a constant weight.

Part 4: Quantitative Reference – Initiator & Temperature Matrix

Summarizing the optimal thermal windows ensures you match the radical flux to the thermodynamic limits of the DEDFF monomer.

Initiator	10-Hour Half-Life Temp ( T1/2​ )	Recommended Reaction Temp	Polymerization Type	Expected Outcome
V-70	30°C	30°C – 40°C	Homopolymerization	Moderate Mn​ , minimizes depolymerization.
V-65	51°C	45°C – 55°C	Alternating Copolymerization	High sequence fidelity, stable CT complex.
AIBN	65°C	60°C – 70°C	Copolymerization (Sterically free)	High yield, but risk of increased dispersity (Đ).
BPO	73°C	> 75°C	Not Recommended	High chain transfer, low Mn​ , oligomerization.

Part 5: Workflow Visualization

Decision matrix for optimizing temperature in diethyl 2,3-difluorofumarate polymerization.

References

• National Center for Biotechnology Information. "Diethyl 2,3-difluorofumarate | C8H10F2O4 | CID 155885401". PubChem. URL:[Link]

• Perrin, C. L., et al. "Isotopic-Perturbation NMR Study of Hydrogen-Bond Symmetry in Solution: Temperature Dependence". Journal of the American Chemical Society, ACS Publications, 2019. URL:[Link]

• "FLUORINE-CONTAINING CONDENSATION POLYMERS AND RESINS". Defense Technical Information Center (DTIC), 1980. URL:[Link]

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• 3. apps.dtic.mil [apps.dtic.mil]

Preventing hydrolysis of diethyl 2,3-difluorofumarate during long-term storage

A Guide to Ensuring Long-Term Stability and Preventing Hydrolysis

Welcome to the technical support center for diethyl 2,3-difluorofumarate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this valuable fluorinated building block. As Senior Application Scientists, we understand that unexpected sample degradation can compromise experimental outcomes. This resource provides in-depth troubleshooting advice and frequently asked questions to ensure the long-term stability and integrity of your diethyl 2,3-difluorofumarate.

Frequently Asked Questions (FAQs)

Q1: I've noticed a decrease in the purity of my diethyl 2,3-difluorofumarate over time, even when stored in the lab. What could be the cause?

A1: The most probable cause is hydrolysis. Diethyl 2,3-difluorofumarate, like other esters, is susceptible to reacting with water from the atmosphere. This reaction breaks the ester bonds, converting the compound into its parent carboxylic acid and ethanol. The presence of two electron-withdrawing fluorine atoms on the fumarate backbone significantly increases the susceptibility of the ester linkages to hydrolysis compared to non-fluorinated analogs.[1][2]

Q2: How can I detect if my sample has undergone hydrolysis?

A2: The primary indicators of hydrolysis are a decrease in the expected yield of your desired product and the appearance of new, more polar impurities. Analytically, this can be observed through:

• NMR Spectroscopy: You may see the emergence of a broad peak characteristic of a carboxylic acid proton (O-H) and changes in the ethyl group signals.

• Thin-Layer Chromatography (TLC): The appearance of a new, more polar spot (lower Rf value) corresponding to the diacid or monoester hydrolysis products.

• LC-MS: Detection of species with molecular weights corresponding to monoethyl 2,3-difluorofumarate or 2,3-difluorofumaric acid.

Q3: Why is diethyl 2,3-difluorofumarate particularly sensitive to hydrolysis?

A3: The high electronegativity of the fluorine atoms exerts a strong electron-withdrawing inductive effect. This effect pulls electron density away from the carbonyl carbons of the ester groups, making them more electrophilic and, consequently, more susceptible to nucleophilic attack by water. Studies on similar fluorinated esters have shown a significant acceleration in hydrolysis rates with increasing fluorine substitution.[1][2][3]

Q4: Are there any chemical stabilizers I can add to my diethyl 2,3-difluorofumarate to prevent hydrolysis?

A4: While chemical stabilizers like carbodiimides are used in some formulated products to prevent ester hydrolysis, their addition to a pure chemical reagent is generally not recommended for research applications.[4][5] Adding stabilizers would introduce impurities and interfere with most experimental uses. The most effective strategy for preserving the purity of your reagent is to focus on proper storage and handling techniques to prevent exposure to moisture.

Troubleshooting Guide: Hydrolysis During Long-Term Storage

If you suspect that your diethyl 2,3-difluorofumarate has degraded, this guide will help you identify the cause and implement corrective actions for future storage.

Visualizing the Problem: The Hydrolysis Pathway

The hydrolysis of diethyl 2,3-difluorofumarate is a stepwise process where water molecules attack the ester groups, leading to the formation of the monoester and ultimately the dicarboxylic acid.

Caption: Stepwise hydrolysis of diethyl 2,3-difluorofumarate.

Troubleshooting Decision Tree

Use this flowchart to diagnose and address potential issues with your storage protocol.

Caption: Troubleshooting workflow for identifying storage issues.

Experimental Protocols: Best Practices for Long-Term Storage

To prevent the hydrolysis of diethyl 2,3-difluorofumarate, it is imperative to minimize its exposure to atmospheric moisture. The following protocols outline the best practices for storage.

Protocol 1: Standard Laboratory Storage (Short- to Medium-Term)

• Container Selection: Ensure the compound is stored in its original, high-quality glass vial with a secure, tight-fitting cap.

• Sealing: After each use, securely tighten the cap. For added protection, wrap the cap and neck of the vial with parafilm to create a secondary moisture barrier.

• Desiccator Storage: Place the sealed vial inside a desiccator containing an active desiccant, such as silica gel or molecular sieves.[6][7][8][9] This will maintain a dry environment around the vial.

• Temperature Control: Store the desiccator in a cool, dark place. For medium-term storage (weeks to months), refrigeration (2-8°C) is recommended to reduce the rate of any potential hydrolysis.[5][10]

Protocol 2: High-Integrity Storage (Long-Term)

For long-term storage where the highest purity is required, storing the compound under an inert atmosphere is the gold standard.[11][12][13]

• Preparation: Have the vial of diethyl 2,3-difluorofumarate, a septum cap, parafilm, and a source of dry inert gas (e.g., nitrogen or argon) ready in a low-humidity environment (e.g., a glove box or a fume hood with a dry air stream).

• Atmosphere Exchange: Carefully open the vial and immediately cover the opening with a septum cap.

• Inert Gas Purge: Using a needle connected to the inert gas line, gently purge the headspace of the vial for 1-2 minutes. Use a second needle as an outlet to allow the displaced air to escape.

• Sealing: Remove the needles and quickly replace the septum with the original screw cap, tightening it securely.

• Final Steps: Wrap the cap with parafilm and store the vial in a desiccator at a reduced temperature (2-8°C or colder, if the compound's freezing point allows).[14]

Summary of Recommended Storage Conditions

Storage Duration	Temperature	Atmosphere	Container Seal	Additional Protection
Short-Term (< 1 month)	Room Temperature	Ambient	Tightly Sealed Cap	Parafilm Wrap
Medium-Term (1-6 months)	2-8°C (Refrigerated)	Ambient	Tightly Sealed Cap	Desiccator Storage
Long-Term (> 6 months)	2-8°C (Refrigerated)	Inert Gas (N₂ or Ar)	Tightly Sealed Cap	Desiccator Storage

References

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• Desiccants for Industrial Chemical shipping & storage containers. (n.d.). Sorbipak. [Link]

• Three types of hydrolysis and ways to prevent hydrolysis. (2024, February 22). Doholl Chemical. [Link]

• How to Prevent Decomposition of Surfactants in Storage. (2026, February 12). Doholl Chemical. [Link]

• Effect of fluorine substitution on the rate for ester hydrolysis: Estimation of the hydrolysis rate of perfluoroalkyl esters. (n.d.). ResearchGate. [Link]

• The Role of Desiccants in Protecting Hygroscopic Chemicals. (2025, May 19). Ibis Scientific, LLC. [Link]

• What Is Desiccant? Definition, Types & Uses Explained. (2026, March 19). Super-Dry Systems. [Link]

• Desiccant Uses And Benefits Explained For 2025. (2025, September 18). Absortech. [Link]

• Chemical Processing Storage. (n.d.). Drytech. [Link]

• The Importance of Inerting. (n.d.). Air Products. [Link]

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• What Is Inerting?. (2025, February 7). WestAir Gases. [Link]

• How to Store Reagents. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Chemical Storage: Hygroscopic, Deliquescent and Efflorescent substances. (2014, March 5). University of Washington, Department of Chemistry. [Link]

• Principles of Inert Atmosphere Storage. (2024, December 27). ResearchGate. [Link]

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Technical Support Center: Navigating Steric Hindrance in Diethyl 2,3-Difluorofumarate Substitution Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding substitution reactions with diethyl 2,3-difluorofumarate. The unique electronic properties and steric environment of this substrate can present challenges, and this document aims to equip you with the knowledge to overcome them.

Introduction: The Challenge of Diethyl 2,3-Difluorofumarate

Diethyl 2,3-difluorofumarate is a valuable building block in organic synthesis, particularly for introducing fluorinated moieties into target molecules. The presence of two fluorine atoms and two ethyl ester groups on a C=C double bond creates a sterically congested and electronically distinct environment. The fluorine atoms, being highly electronegative, render the double bond electron-deficient and susceptible to nucleophilic attack.[1][2] However, the bulky ethyl ester groups can sterically hinder the approach of nucleophiles, leading to sluggish reactions or low yields.[3][4]

This guide provides practical solutions and theoretical explanations to help you successfully perform nucleophilic substitution reactions on this challenging substrate.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and offers step-by-step guidance to resolve them.

Issue 1: Low or No Reaction Conversion

Primary Cause: Insufficient reactivity of the nucleophile to overcome the steric barrier and electronic effects of the substrate.

Troubleshooting Steps:

• Increase Nucleophile Reactivity:

  • Stronger Base: For nucleophiles that require deprotonation (e.g., alcohols, thiols, amines), using a stronger, non-nucleophilic base can increase the concentration of the more reactive anionic nucleophile.

  • Change Nucleophile: If possible, consider a less sterically demanding or inherently more reactive nucleophile. For instance, sulfur-centered nucleophiles (thiolates) are often more potent than their oxygen-centered counterparts (alkoxides).[2]

• Optimize Reaction Conditions:

  • Elevated Temperature: Increasing the reaction temperature provides more kinetic energy to the reacting molecules, helping them overcome the activation energy barrier imposed by steric hindrance.

  • Solvent Choice: Polar aprotic solvents like DMF, DMSO, or NMP are often superior for SₙAr and related vinylic substitutions.[5] These solvents can help to solvate the transition state and may enhance the nucleophilicity of the attacking species.

  • High Pressure: For particularly stubborn reactions, applying high pressure can favor the formation of the more compact transition state, thereby accelerating the reaction.

• Catalysis:

  • Lewis Acid Catalysis: A Lewis acid can coordinate to one of the ester carbonyls, further increasing the electrophilicity of the double bond and facilitating nucleophilic attack.

  • Transition Metal Catalysis: Palladium-catalyzed cross-coupling reactions can be an effective alternative for forming C-C bonds where direct nucleophilic substitution fails.[6]

Issue 2: Formation of Side Products

Primary Cause: Competing reaction pathways, such as elimination or reaction at the ester carbonyls.

Troubleshooting Steps:

• Control of Basicity: If using a basic nucleophile, ensure that the conditions are not overly harsh to promote elimination of a fluoride ion. Using a milder base or a pre-formed salt of the nucleophile can mitigate this.

• Temperature Management: While higher temperatures can increase the rate of the desired substitution, they can also promote side reactions. Careful optimization of the reaction temperature is crucial.

• Protecting Groups: In complex molecules, if the nucleophile has multiple reactive sites, consider using protecting groups to ensure regioselectivity.

Issue 3: Difficulty in Product Purification

Primary Cause: Similar polarities of the starting material, product, and any byproducts.

Troubleshooting Steps:

• Chromatography Optimization:

  • Experiment with different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation.

  • Consider using a different stationary phase (e.g., alumina instead of silica gel) if co-elution is a persistent issue.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

• Derivatization: In challenging cases, the product could be derivatized to alter its polarity, facilitating separation, and then the original functionality can be restored.

Frequently Asked Questions (FAQs)

Q1: Why is diethyl 2,3-difluorofumarate so susceptible to nucleophilic attack despite the steric hindrance?

A1: The two fluorine atoms are powerful electron-withdrawing groups. This inductive effect significantly lowers the electron density of the C=C double bond, making it highly electrophilic and prone to attack by nucleophiles.[1][7] This electronic activation often outweighs the steric repulsion from the ethyl ester groups.

Q2: What is the general mechanism for nucleophilic substitution on this substrate?

A2: The reaction typically proceeds through a nucleophilic vinylic substitution (SₙV) mechanism, most commonly an addition-elimination pathway.[8][9] The nucleophile first adds to one of the vinylic carbons, breaking the π-bond and forming a carbanionic intermediate. This intermediate is stabilized by the electron-withdrawing fluorine and ester groups.[10] Subsequently, a fluoride ion is eliminated, reforming the double bond and yielding the substituted product.

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Reference Data & Comparative Studies

A Comparative Guide to Fluorinated Dienophiles: The Role of Diethyl 2,3-difluorofumarate in Modern Organic Synthesis

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science.[1][2] Fluorinated compounds often exhibit unique physicochemical properties, including enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, making them highly valuable in the development of pharmaceuticals and advanced materials.[3] The Diels-Alder reaction, a powerful and atom-economical [4+2] cycloaddition, stands as one of the most efficient methods for constructing complex six-membered ring systems.[4][5] The reactivity of this transformation is critically dependent on the electronic nature of the diene and the dienophile.

This guide provides an in-depth comparison of Diethyl 2,3-difluorofumarate (DEDFF) with other prominent fluorinated dienophiles. We will explore how the nature and placement of fluorine substituents influence reactivity, selectivity, and overall synthetic utility, providing researchers, scientists, and drug development professionals with the technical insights needed to make informed decisions in their synthetic endeavors.

The Unique Profile of Diethyl 2,3-difluorofumarate (DEDFF)

Diethyl 2,3-difluorofumarate is a symmetrically substituted, electron-deficient alkene. Its structure is characterized by a carbon-carbon double bond flanked by two fluorine atoms and two ethyl ester groups.

Structure of Diethyl 2,3-difluorofumarate:

• IUPAC Name: diethyl (E)-2,3-difluorobut-2-enedioate[6]

• Molecular Formula: C₈H₁₀F₂O₄[6]

The potent electron-withdrawing nature of both the fluorine atoms and the ester functionalities significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the double bond. According to Frontier Molecular Orbital (FMO) theory, this makes DEDFF a highly reactive dienophile, particularly towards electron-rich dienes where the HOMO-LUMO energy gap is small.[7] This electronic profile positions DEDFF as a valuable tool for constructing highly functionalized, fluorinated cyclohexene derivatives.

Comparative Analysis: DEDFF vs. Other Fluorinated Dienophiles

The choice of a fluorinated dienophile can dramatically alter the course of a cycloaddition reaction. Below, we compare DEDFF to other classes of fluorinated dienophiles, highlighting key differences in reactivity and selectivity.

Tetrafluoroethylene (TFE)

TFE is the simplest perfluorinated alkene. As a gaseous and highly reactive dienophile, its handling requires specialized equipment.

• Reactivity Profile: TFE is highly reactive but often displays a preference for [2+2] cycloadditions, forming cyclobutane derivatives, especially under thermal conditions.[8][9] This pathway competes with the desired [4+2] Diels-Alder reaction. The formation of the [2+2] adduct is often kinetically favored, while the [4+2] adduct is the thermodynamically more stable product.[8][9] This complex reactivity profile can complicate its synthetic application compared to dienophiles like DEDFF, which reliably undergo [4+2] cycloaddition.

• Selectivity: The competition between [4+2] and [2+2] pathways, known as periselectivity, is a major consideration when using TFE.[8] High pressure can be used to favor the [4+2] mechanism, which typically has a more negative activation volume.[9]

Difluoromaleic Anhydride

This cyclic dienophile combines the activating effects of two fluorine atoms with the inherent reactivity of maleic anhydride, a classic dienophile.

• Reactivity Profile: The rigid, cyclic structure of difluoromaleic anhydride pre-organizes it for cycloaddition. The powerful electron-withdrawing effects of the anhydride and fluorine atoms make it an exceptionally reactive dienophile. Its reactivity is generally higher than that of non-fluorinated maleic anhydride.

• Selectivity: Like its non-fluorinated counterpart, difluoromaleic anhydride is stereospecific, with the cis-geometry being transferred to the product. It generally follows the endo rule in reactions with cyclic dienes, a preference driven by favorable secondary orbital interactions in the transition state.[7]

α-Fluoroacrylates

These asymmetrically substituted dienophiles are valuable for studying the nuanced effects of a single fluorine atom on reactivity and stereoselectivity.

• Reactivity Profile: Compared to their non-fluorinated parent compounds, α-fluoroacrylates often exhibit lower reactivity in Diels-Alder reactions.[10] This rate deceleration is a known phenomenon with some fluorinated dienophiles and has been the subject of in-depth computational and experimental studies.[1][2]

• Selectivity: A fascinating aspect of α-fluoroacrylates is their influence on stereoselectivity. While many Diels-Alder reactions favor the endo product, the presence of an α-fluorine substituent can reverse this preference, leading to the formation of the exo isomer as the major product.[10] This "fluorine steering effect" is attributed to kinetic factors rather than the thermodynamic stability of the final products.[1][10]

Data Summary: A Head-to-Head Comparison

Dienophile	Structure	Reactivity Profile	Selectivity Considerations
Diethyl 2,3-difluorofumarate (DEDFF)	CCOC(=O)/C(=C(/C(=O)OCC)\F)/F[6]	Highly reactive towards electron-rich dienes due to strong electron-withdrawing groups.	Predictably undergoes [4+2] cycloaddition. Stereospecific (trans-geometry retained).
Tetrafluoroethylene (TFE)	F₂C=CF₂	Very high reactivity , but often complicated by competing reaction pathways.	Prone to [2+2] cycloaddition (kinetically favored) vs. [4+2] (thermodynamically favored).[8][9]
Difluoromaleic Anhydride	O=C1OC(=O)C(F)=C1F	Exceptionally reactive due to cyclic strain and strong electron-withdrawing groups.	Stereospecific (cis-geometry retained). Typically follows the endo rule.
Benzyl 2-fluoroacrylate	C1=CC=C(C=C1)COC(=O)C(=C)F	Less reactive than its non-fluorinated analog.[10]	Often exhibits a preference for the exo product, reversing the typical endo selectivity.[10]

Causality in Experimental Design: A Representative Protocol

The successful execution of a Diels-Alder reaction hinges on the careful selection of reaction parameters. Here, we provide a general protocol for the reaction of a fluorinated dienophile with a diene, explaining the reasoning behind each step.

Protocol: Thermal Diels-Alder Reaction of DEDFF with Cyclopentadiene

• Reactant Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Diethyl 2,3-difluorofumarate (1.0 eq) in a suitable solvent (e.g., toluene, 5 mL per mmol of dienophile).

  • Causality: A dry flask is crucial to prevent side reactions with any water-sensitive intermediates or reagents. Toluene is a common solvent for Diels-Alder reactions as its boiling point allows for thermal activation without being excessively high, which could promote the reverse (retro-Diels-Alder) reaction.

• Diene Addition: Add freshly distilled cyclopentadiene (1.2 eq) to the solution.

  • Causality: Cyclopentadiene readily dimerizes at room temperature. Distilling it immediately before use ensures a high concentration of the monomeric, reactive diene. A slight excess of the diene helps to drive the reaction to completion.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Causality: Many Diels-Alder reactions require thermal energy to overcome the activation barrier. The chosen temperature is a balance between achieving a reasonable reaction rate and preventing decomposition or retro-Diels-Alder, which becomes more favorable at higher temperatures.[5]

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

  • Causality: Removing the solvent concentrates the product. Flash chromatography is a standard technique to separate the desired cycloadduct from unreacted starting materials and any byproducts based on differences in polarity.

Visualizing Key Concepts in Fluorinated Dienophile Chemistry

To better illustrate the principles discussed, the following diagrams outline the core mechanism and experimental workflow.

Caption: The concerted mechanism of the [4+2] Diels-Alder cycloaddition.

Caption: A typical experimental workflow for a Diels-Alder reaction.

Caption: Transition states leading to endo and exo products.

Conclusion

Diethyl 2,3-difluorofumarate serves as a powerful and reliable dienophile for the synthesis of complex fluorinated molecules via the Diels-Alder reaction. Its strong electron-deficient character ensures high reactivity, while its symmetric nature simplifies stereochemical outcomes. In contrast, other fluorinated dienophiles present a more complex reactivity landscape. Tetrafluoroethylene offers high reactivity but with competing [2+2] cycloaddition pathways, while α-fluoroacrylates demonstrate a fascinating, synthetically useful reversal of typical endo/exo selectivity. Understanding these nuances is paramount for the modern synthetic chemist. By carefully selecting the dienophile based on the desired reactivity and stereochemical outcome, researchers can effectively leverage the unique properties of fluorine to accelerate innovation in medicine and materials.

References

• Voltrová, S., Muselli, M., Filgas, J., Matoušek, V., Klepetářová, B., & Beier, P. (2017). Synthesis of tetrafluoroethylene- and tetrafluoroethyl-containing azides and their 1,3-dipolar cycloaddition as synthetic application. RSC Publishing.
• Hoford, S., Jan, J., Johnston, J. N., & Dudding, T. (2025). Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity. PMC.
• Voltrová, S., Muselli, M., Filgas, J., Matoušek, V., Klepetářová, B., & Beier, P. (2017). Synthesis of tetrafluoroethylene- and tetrafluoroethyl-containing azides and their 1,3-dipolar cycloaddition as synthetic application. Organic & Biomolecular Chemistry (RSC Publishing).
• Beier, P. (Year not specified). Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane. PMC.
• Houk, K. N., & Liu, F. (2020). Concerted [4 + 2] and Stepwise (2 + 2) Cycloadditions of Tetrafluoroethylene with Butadiene: DFT and DLPNO-UCCSD(T) Explorations. The Journal of Organic Chemistry - ACS Publications.
• Wang, J., & Tantillo, D. J. (Year not specified). Cycloaddition of Butadiene with Perfluoroethylene: Prediction of a Periselectivity Switch under Pressure. PMC.
• Curran, D. P., & Zhang, W. (2003). Fluorous Dienophiles Are Powerful Diene Scavengers in Diels−Alder Reactions. Organic Letters - ACS Publications.
• Haufe, G., & Wessjohann, L. (2025). Fluoropropenoates as Dienophiles in the Diels—Alder Reaction. ResearchGate.
• Hoford, S., Jan, J., Johnston, J. N., & Dudding, T. (2025). Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity. PubMed.
• Author not specified. (2017). The Diels-Alder Reaction. Master Organic Chemistry.
• PubChem. (n.d.). Diethyl 2,3-difluorofumarate. PubChem.
• Wikipedia. (n.d.). Diels–Alder reaction. Wikipedia.
• BenchChem. (2025). Diethyl Maleate as a Dienophile in Diels-Alder Reactions: An In-depth Technical Guide. BenchChem.
• Jin, L. (Year not specified). The Development of New Reagents and Reactions for Synthetic Organofluorine Chemistry by Understanding the Unique Fluorine Effects. Wiley-VCH.

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• 1. Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
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• 9. Cycloaddition of Butadiene with Perfluoroethylene: Prediction of a Periselectivity Switch under Pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to a Validated Stability-Indicating HPLC Method for Purity and Assay of Diethyl 2,3-Difluorofumarate

This guide provides a comprehensive framework for the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the determination of purity and for the assay of diethyl 2,3-difluorofumarate. This document is intended for researchers, scientists, and drug development professionals who require a robust and reliable analytical method that adheres to international regulatory standards. The principles and methodologies described herein are grounded in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R1) on the validation of analytical procedures.[1][2][3]

Introduction: The Critical Need for a Validated Method

Diethyl 2,3-difluorofumarate is a molecule of interest in pharmaceutical and chemical research. Ensuring its purity and accurately quantifying its content in bulk drug substances or formulated products is paramount for safety, efficacy, and regulatory compliance. A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[1][4] This guide will not only detail the "how" but also the "why" behind the experimental choices, offering insights into building a self-validating and trustworthy analytical system.

The Analytical Challenge: Diethyl 2,3-Difluorofumarate and its Potential Impurities

The structure of diethyl 2,3-difluorofumarate, an ester of a fluorinated alkene, presents specific analytical challenges. Potential impurities can arise from the manufacturing process or degradation.

Potential Process-Related Impurities:

• Starting materials: Unreacted fumaric acid, maleic acid, or their monoesters.

• Reagents and by-products: Residual catalysts or reaction by-products.

• Isomers: The corresponding cis-isomer, diethyl 2,3-difluoromaleate.

Potential Degradation Products:

• Hydrolysis products: Monoethyl 2,3-difluorofumarate and 2,3-difluorofumaric acid.

• Products of oxidation or photolysis.

A robust HPLC method must be able to separate the active pharmaceutical ingredient (API) from all these potential impurities and degradation products, demonstrating its specificity and stability-indicating nature.

The Proposed HPLC Method: A Starting Point for Validation

Based on the analysis of similar fumaric acid esters, a reversed-phase HPLC method is proposed as a suitable starting point.[5][6]

Table 1: Proposed HPLC Method Parameters

Parameter	Proposed Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase	Acetonitrile and Water with 0.1% Phosphoric Acid (Gradient)	A gradient elution is chosen to ensure the timely elution of both polar and non-polar impurities. Phosphoric acid helps to control the peak shape of acidic impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	210 nm	Fumaric acid esters typically have a UV absorbance maximum around this wavelength.[5]
Injection Volume	10 µL	A typical injection volume for standard HPLC analysis.

The Validation Journey: A Step-by-Step Guide with Rationale

The validation of the proposed HPLC method will be conducted in accordance with ICH Q2(R1) guidelines.[2][3] The following parameters will be assessed:

System Suitability

Why it's important: System suitability testing is an integral part of any analytical procedure. It verifies that the chromatographic system is performing adequately for the intended analysis on the day of the experiment.

Experimental Protocol:

• Prepare a standard solution of diethyl 2,3-difluorofumarate at the working concentration.

• Inject the standard solution six times.

• Calculate the following parameters:

  • Tailing factor (Asymmetry factor): Should be ≤ 2.0.

  • Theoretical plates (N): Should be ≥ 2000.

  • Relative Standard Deviation (%RSD) of peak area and retention time: Should be ≤ 2.0%.

Table 2: Hypothetical System Suitability Data

Injection	Retention Time (min)	Peak Area	Tailing Factor	Theoretical Plates
1	8.52	1254367	1.1	5600
2	8.51	1258790	1.1	5620
3	8.53	1251098	1.2	5580
4	8.52	1260123	1.1	5610
5	8.51	1255543	1.2	5590
6	8.52	1257890	1.1	5630
Mean	8.52	1256302	1.13	5605
%RSD	0.09	0.28	-	-

Specificity and Forced Degradation Studies

Why it's important: Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[3][7] Forced degradation studies are essential to demonstrate the stability-indicating nature of the method by showing that the API can be resolved from its degradation products.[8][9][10]

Experimental Protocol:

• Forced Degradation: Subject a solution of diethyl 2,3-difluorofumarate to the following stress conditions:

  • Acid hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal degradation: 80 °C for 48 hours (solid and solution).

  • Photolytic degradation: Expose to UV light (254 nm) and visible light for 7 days.

• Analyze the stressed samples using the proposed HPLC method.

• Assess the peak purity of the diethyl 2,3-difluorofumarate peak in the stressed samples using a photodiode array (PDA) detector to ensure no co-eluting peaks.

Sources

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• 4. ajpaonline.com [ajpaonline.com]
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• 9. A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
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